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Compound of Interest

Compound Name: Cesium methoxide

Cat. No.: B078613

For Immediate Release

This technical guide provides a comprehensive overview of cesium methoxide (CH3CsO), a
strong base utilized in a variety of chemical syntheses. The document details its molecular
structure, physicochemical properties, and established experimental protocols for its synthesis
and application, with a particular focus on its utility for researchers, scientists, and
professionals in drug development.

Core Concepts: Molecular Formula and Structure

Cesium methoxide is an ionic compound with the molecular formula CHsCsO.[1][2] It consists
of a cesium cation (Cs*) and a methoxide anion (CHsO~). The chemical structure is
characterized by the ionic bond between these two components.

Key Identifiers:

Molecular Formula: CH3zCsO

SMILES: C[O-].[Cs+][1]

CAS Number: 13106-69-9[1][2][3]

Synonyms: Cesium methanolate, Caesiummethylat[1]
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The ionic nature of cesium methoxide dictates its high reactivity as a strong base in various
chemical transformations.

lonic Structure of Cesium Methoxide

Cesium Cation (Cs+)

Methoxide Anion (CH30-)

Click to download full resolution via product page

lonic structure of Cesium Methoxide.

Physicochemical and Quantitative Data

A summary of the key quantitative data for cesium methoxide is presented in the table below
for easy reference and comparison.
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Property Value Reference
Molecular Weight 163.939 g/mol [1112]

Exact Mass 163.92384167 Da [1]

Physical Description White solid [4]

CAS Number 13106-69-9 [1][2][3]

Experimental Protocols

Detailed methodologies for the synthesis of anhydrous cesium methoxide and its subsequent
use in the preparation of other anhydrous cesium salts are outlined below. These protocols are
critical for ensuring the purity and reactivity of the resulting compounds.

Synthesis of Anhydrous Cesium Methoxide

This protocol details the preparation of anhydrous cesium methoxide from cesium metal and
dry methanol.[4]

Materials and Apparatus:

e Cesium metal

e Dry heptane

e Dry methanol

e Pyrex glass vessel with a Teflon-FEP valve
e Pyrex glass vacuum line

¢ Glove box with a dry argon atmosphere
Procedure:

e In adry box, place 1.32 g (10.00 mmol) of cesium metal into a Pyrex glass vessel equipped
with a Teflon-FEP valve.
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Connect the vessel to a Pyrex glass vacuum line.
Condense 10 mL of dry heptane and 0.5 mL of dry methanol into the vessel at -196 °C.

Allow the reaction mixture to warm to 20 °C. Vigorous gas evolution (Hz) will be observed as
the solvent melts.

After the initial gas evolution subsides, pump off the volatile products (Hz) at -196 °C.
Condense an additional 0.5 mL of dry methanol into the vessel.
Repeat steps 5 and 6 until all the cesium metal has reacted.

Remove all volatile compounds at 25 °C under vacuum to yield 1.49 g (10.00 mmol) of a
white solid, which is pure, anhydrous cesium methoxide.
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Workflow for Synthesis of Anhydrous Cesium Methoxide
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Synthesis of Anhydrous Cesium Methoxide.
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General Procedure for the Synthesis of Anhydrous
Cesium Salts

Cesium methoxide serves as a valuable reagent for the synthesis of other anhydrous cesium
salts from their corresponding ammonium salts.[4]

Materials:
e Cesium methoxide

e Ammonium salt (e.g., ammonium dinitramide, ammonium perchlorate, ammonium chloride,
ammonium acetate)

e Dry methanol

Procedure:

Prepare a solution of cesium methoxide (164 mg, 1.00 mmol) in 5 mL of dry methanol.

e Prepare a solution of the corresponding ammonium salt (1.00 mmol) in 5 mL of dry
methanol.

e Add the cesium methoxide solution to the ammonium salt solution at the desired
temperature. For highly oxidative salts like ammonium dinitramide and ammonium
perchlorate, conduct the reaction at -40 °C and -50 °C, respectively, to prevent solvent
degradation.

» For salts like perchlorate, chloride, and dinitramide, a white precipitate of the cesium salt will
form immediately.

e The product can be isolated by filtration after concentrating the solution, or the entire
reaction mixture can be pumped to dryness at 25 °C.

» The by-products, ammonia and methanol, are volatile and easily removed.

 If necessary, the crude product can be purified by recrystallization from methanol.
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Reaction Pathway for Anhydrous Cesium Salt Synthesis
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Synthesis of anhydrous cesium salts.

Applications in Chemical Synthesis

Cesium methoxide is a potent nucleophile and a strong base, making it a valuable reagent in
organic synthesis. Its high reactivity is leveraged in various transformations, including the
preparation of anhydrous salts as detailed above.

While direct involvement in biological signaling pathways is not a characteristic of cesium
methoxide, its role in the synthesis of complex organic molecules can be crucial for the
preparation of novel drug candidates and intermediates. For instance, alkali metal alkoxides
are fundamental in deprotonation and nucleophilic substitution reactions, which are
cornerstone transformations in medicinal chemistry. The use of cesium, in particular, can offer
unique reactivity and selectivity profiles compared to lighter alkali metals due to its lower
electronegativity and the softer nature of the cesium cation.[5]

Furthermore, cesium-promoted catalysts are investigated for various industrial processes,
including methanol synthesis, which highlights the broader impact of cesium compounds in
catalysis and chemical manufacturing.[6]

Conclusion

Cesium methoxide is a highly reactive and useful compound for specialized chemical
syntheses. This guide provides the foundational knowledge of its structure, properties, and
handling, along with detailed experimental protocols to aid researchers in its effective and safe
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utilization. The provided diagrams and data tables are intended to serve as a quick and
accessible reference for laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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